Cas no 159572-93-7 ((2S)-piperazine-2-carboxamide)

(2S)-piperazine-2-carboxamide structure
(2S)-piperazine-2-carboxamide structure
Product Name:(2S)-piperazine-2-carboxamide
CAS No:159572-93-7
MF:C5H11N3O
MW:129.160340547562
MDL:MFCD03094729
CID:109269
PubChem ID:7009432
Update Time:2025-04-18

(2S)-piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (S)-Piperazine-2-carboxamide
    • (2S)-2-Piperazinecarboxamide
    • (2S)-piperazine-2-carboxamide
    • 2-Piperazinecarboxamide,(2S)-
    • 2-Piperazinecarboxamide,(2S)-(9CI)
    • EN300-2956240
    • 159572-93-7
    • CS-0447496
    • AKOS006277791
    • (S)-PIPERAZINE-2-AMIDE
    • TS-00017
    • CHEBI:55391
    • Q27124271
    • C19782
    • SCHEMBL5909288
    • 2-PiperazinecarboxaMide, (2S)-
    • G50453
    • DB-031468
    • MDL: MFCD03094729
    • Inchi: 1S/C5H11N3O/c6-5(9)4-3-7-1-2-8-4/h4,7-8H,1-3H2,(H2,6,9)/t4-/m0/s1
    • InChI Key: BRYCUMKDWMEGMK-BYPYZUCNSA-N
    • SMILES: O=C([C@@H]1CNCCN1)N

Computed Properties

  • Exact Mass: 129.09033
  • Monoisotopic Mass: 129.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15

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